Cas no 303090-88-2 (2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide)

• Product Name: 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide
• CAS No: 303090-88-2
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.318860530853
• MDL: MFCD00954831
• CID: 3055200
• PubChem ID: 4234362
• Update Time: 2025-07-15

2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide
• 2-[(2H-1,3-benzodioxol-5-yl)amino]-N-[(methylcarbamothioyl)amino]acetamide
• MFCD00954831
• 2-((1,3-Benzodioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide
• 1-[[2-(1,3-benzodioxol-5-ylamino)acetyl]amino]-3-methylthiourea
• 1-(2-(BENZO[3,4-D]1,3-DIOXOLAN-5-YLAMINO)ACETYL)-4-METHYLTHIOSEMICARBAZIDE
• AKOS022170438
• MS-9289
• 303090-88-2
• 652-882-7
• DMA09088
• 2-[(1,3-benzodioxol-5-ylamino)acetyl]-N-methylhydrazinecarbothioamide

• MDL： MFCD00954831
• Inchi： 1S/C11H14N4O3S/c1-12-11(19)15-14-10(16)5-13-7-2-3-8-9(4-7)18-6-17-8/h2-4,13H,5-6H2,1H3,(H,14,16)(H2,12,15,19)
• InChI Key： YYEKBITUKLJQBM-UHFFFAOYSA-N
• SMILES： S=C(NC)NNC(CNC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 282.07866149Da
• Monoisotopic Mass: 282.07866149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide

Professional Introduction to Compound with CAS No. 303090-88-2 and Product Name: 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide

Compound with the CAS number 303090-88-2 and the product name 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of key functional groups such as benzo[d][1,3]dioxol and hydrazinecarbothioamide suggests a multifaceted chemical reactivity that could be leveraged for therapeutic purposes.

The benzo[d][1,3]dioxol moiety, also known as a furan derivative, is a well-documented scaffold in medicinal chemistry. Its structural features contribute to the compound's ability to interact with biological targets, making it a valuable component in the design of novel pharmaceuticals. Recent studies have highlighted the importance of furan-based compounds in developing treatments for various diseases, including inflammatory disorders and infectious diseases. The incorporation of this moiety into the compound with CAS No. 303090-88-2 suggests that it may exhibit similar bioactivities.

The hydrazinecarbothioamide group is another critical feature of this compound. This functional group is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which can be advantageous in drug design. In particular, hydrazinecarbothioamide derivatives have been explored for their potential antimicrobial and anti-inflammatory properties. The combination of these two functional groups in the product name indicates that the compound may possess a unique set of pharmacological activities that could be exploited for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. In the case of 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide, computational studies have suggested that it may interact with enzymes and receptors involved in critical biological pathways. This has sparked interest in exploring its potential as a lead compound for drug discovery.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's bioactivity. Initial experiments have shown that it exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the growing body of evidence linking these pathways to various chronic diseases. The ability of 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide to modulate these pathways makes it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this complex molecule efficiently. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These efforts align with the broader goal of developing pharmaceuticals that are environmentally friendly and economically viable.

As research progresses, the potential applications of this compound are likely to expand beyond initial therapeutic areas. Its unique structural features make it a versatile scaffold for designing derivatives with enhanced properties. By modifying specific functional groups or introducing new ones, researchers can tailor the compound's bioactivity to target different diseases or improve its pharmacokinetic profile.

The integration of benzo[d][1,3]dioxol and hydrazinecarbothioamide into a single molecule highlights the importance of structural diversity in drug discovery. This approach allows for the exploration of novel chemical space, which is essential for overcoming resistance mechanisms and developing next-generation therapeutics. The compound with CAS No. 303090-88-2 exemplifies how combining different scaffolds can yield innovative solutions to complex biological challenges.

In conclusion, 2-(2-(Benzo[d][1,3]dioxol-5-ylamino)acetyl)-N-methylhydrazinecarbothioamide represents a significant contribution to the field of medicinal chemistry. Its unique structure and promising bioactivity make it a valuable tool for drug development. As research continues, this compound is expected to play a crucial role in addressing unmet medical needs and improving patient outcomes.